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Compound of Interest

Compound Name: m-PEG12-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
methoxy-poly(ethylene glycol)-12-hydroxyl (m-PEG12-OH), a commonly used linker in the
development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras
(PROTACS). Adherence to these guidelines is crucial to ensure personnel safety and maintain
the integrity of this critical reagent. This document compiles available data on the
physicochemical properties, safety, and handling of m-PEG12-OH and related polyethylene
glycol (PEG) compounds.

Physicochemical and Safety Data

While specific quantitative toxicity data for m-PEG12-OH is not extensively available in the
public domain, the following tables summarize its known physicochemical properties and
general safety information extrapolated from data on similar PEG compounds. Researchers
should handle this substance with the care required for all laboratory chemicals, assuming it
may have uncharacterized hazards.

Table 1: Physicochemical Properties of m-PEG12-OH
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Property Value Source
2,5,8,11,14,17,20,23,26,29,32,

Chemical Name 35-Dodecaoxaheptatriacontan-  N/A
37-ol

CAS Number 2050595-03-2 [1]

Molecular Formula C25H52013 [1]

Molecular Weight 560.67 g/mol [1]
Please refer to the supplier's

Appearance » ) N/A
certificate of analysis

Purity Typically >95% or >98% [1]

N Soluble in water and most
Solubility N/A

organic solvents

Storage Temperature

-20°Cto 4°C

[2]

Table 2: Hazard Identification and Safety Precautions
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Description and Precautionary
Hazard Category —_— ¢
atements

Not classified as hazardous according to
Regulation (EC) No. 1272/2008. However, the

toxicological properties have not been

GHS Classification

thoroughly investigated.

Eye: May cause mild irritation. Skin: May cause
) mild irritation upon prolonged or repeated
Potential Health Effects ] _
contact. Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.

Eye Contact: Immediately flush with plenty of
water for at least 15 minutes. Skin Contact:
] ) Wash off with soap and plenty of water.
First Aid Measures ) ] )
Ingestion: Rinse mouth with water. Do NOT
induce vomiting. Inhalation: Move to fresh air. If

breathing is difficult, give oxygen.

) ) Wear appropriate protective eyeglasses, gloves,
Personal Protective Equipment (PPE)
and lab coat.

Use water spray, alcohol-resistant foam, dry
] o chemical, or carbon dioxide. Wear self-
Fire Fighting Measures _ . S
contained breathing apparatus for firefighting if

necessary.

) Sweep up and shovel. Keep in suitable, closed
Accidental Release Measures ) ] ] ]
containers for disposal. Avoid dust formation.

Experimental Protocols

Detailed experimental protocols for the safety and handling of m-PEG12-OH are not readily
available. The following are generalized protocols for assessing the stability of similar
PEGylated compounds, which can be adapted for m-PEG12-OH.

Forced Degradation Study Protocol
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Forced degradation studies are essential to identify potential degradation pathways and
products.

Objective: To assess the stability of m-PEG12-OH under various stress conditions.
Methodology:

o Sample Preparation: Prepare solutions of m-PEG12-OH in appropriate solvents (e.g., water,

acetonitrile).

e Stress Conditions:

[¢]

Acidic Hydrolysis: 0.1 M HCI at 60°C for 24 hours.

[e]

Basic Hydrolysis: 0.1 M NaOH at room temperature for 24 hours.

o

Oxidative Degradation: 3% H202 at room temperature for 24 hours.

[¢]

Thermal Stress: Expose solid material to 80°C for 48 hours.

[e]

Photostability: Expose the sample to light according to ICH Q1B guidelines.

e Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating
HPLC method. Compare the chromatograms of stressed samples to that of an unstressed
control to identify degradation products.

o Characterization: If significant degradation is observed, use techniques like LC-MS to identify
the degradation products.

Diagrams
Safe Handling Workflow

The following diagram outlines the general workflow for the safe handling of m-PEG12-OH in a
laboratory setting.
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Caption: General workflow for safe handling of m-PEG12-OH.

Hazard Identification and Risk Assessment
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This diagram illustrates the logical relationship for identifying and mitigating risks associated
with m-PEG12-OH.
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Caption: Logical flow for hazard identification and risk assessment.
Stability and Storage
Proper storage is critical to maintain the stability and integrity of m-PEG12-OH.

o Storage Conditions: Store in a tightly sealed container in a dry and well-ventilated place.
Recommended storage temperatures range from -20°C to 4°C.[2]
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« Stability: While specific stability data for m-PEG12-OH is limited, PEG compounds are
generally susceptible to auto-oxidation and should be protected from light and oxygen. For
solutions, it is recommended to use them freshly prepared.

Toxicity Profile

Detailed toxicological studies specifically on m-PEG12-OH are not widely published. However,
polyethylene glycols are generally considered to have low toxicity. Higher molecular weight
PEGs have been associated with cellular vacuolation in animal studies, but this is typically
observed with much larger PEG chains and at high doses.[3][4] The immunogenicity of
PEGylated compounds is an area of active research, with some studies showing the potential
for the development of anti-PEG antibodies.[3] Given the relatively small size of m-PEG12-OH,
the risk of a significant immunogenic response is likely low but should not be entirely
disregarded, especially in the context of developing PEGylated therapeutics.

Conclusion

This technical guide provides a summary of the available safety and handling information for
m-PEG12-OH. Due to the limited amount of specific data for this compound, a cautious
approach is recommended. Researchers and drug development professionals should always
consult the supplier-specific Safety Data Sheet (SDS) and follow institutional safety protocols.
Implementing robust handling procedures and conducting appropriate stability and safety
assessments are essential for the successful and safe use of m-PEG12-OH in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-PEG12-OH: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6593447#m-pegl2-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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